Cas no 1466943-03-2 (6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro-)

• Product Name: 6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro-
• CAS No: 1466943-03-2
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5180384
• Update Time: 2025-10-28

6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro-

• Inchi： 1S/C11H15N3/c12-9-3-4-10-8(5-9)6-13-11(14-10)7-1-2-7/h6-7,9H,1-5,12H2
• InChI Key： MABGXVMPOOZBDP-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(N)CC2)=CN=C1C1CC1

Additional information on 6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro-

Exploring 6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro- (CAS No. 1466943-03-2): A Versatile Compound in Modern Research

The compound 6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro- (CAS No. 1466943-03-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This quinazoline derivative is characterized by its cyclopropyl substitution and tetrahydro ring system, which contribute to its stability and reactivity. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the most compelling aspects of 6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro- is its potential in targeting cancer pathways. With the rising global focus on precision medicine, this compound has been investigated for its ability to modulate key signaling pathways involved in cell proliferation and survival. Its structural versatility allows for modifications that can enhance bioavailability and target specificity, making it a promising candidate for oncology research.

In addition to its anticancer potential, this compound has also shown promise in neurodegenerative disease research. The quinazoline core is known to interact with enzyme targets such as PARP and HDAC, which are implicated in conditions like Alzheimer's and Parkinson's diseases. As the demand for neuroprotective agents grows, 6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro- could play a pivotal role in developing next-generation therapies.

The synthesis and optimization of 6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro- have also been a focus of recent studies. Advances in green chemistry and catalytic methods have enabled more efficient production of this compound, reducing environmental impact while maintaining high yield and purity. These innovations align with the broader trend toward sustainable drug development, a topic of great interest to both researchers and the public.

Another area where this compound excels is in computational chemistry. With the advent of AI-driven drug design, 6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro- has been the subject of molecular docking and QSAR studies. These approaches help predict its interactions with biological targets, accelerating the drug discovery pipeline. This synergy between experimental and in silico methods underscores the compound's relevance in modern pharmaceutical innovation.

Beyond its scientific applications, 6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro- has also sparked interest in academic circles. Its mechanistic studies are frequently cited in peer-reviewed journals, highlighting its importance as a research tool. For students and early-career scientists, this compound serves as an excellent case study in medicinal chemistry and structure-activity relationships.

In conclusion, 6-Quinazolinamine, 2-cyclopropyl-5,6,7,8-tetrahydro- (CAS No. 1466943-03-2) represents a multifaceted compound with broad implications for biomedical research. Its applications span cancer therapy, neuroprotection, and sustainable synthesis, making it a valuable asset in the quest for innovative treatments. As the scientific community continues to unravel its potential, this compound is poised to remain at the forefront of drug discovery and chemical biology.